Cas no 2137614-77-6 (2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one)

• Product Name: 2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one
• CAS No: 2137614-77-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6306832
• PubChem ID: 165740275
• Update Time: 2025-10-19

2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-744705
• 2137614-77-6
• 2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one

• Inchi： 1S/C8H11N3O2/c1-3-4-11-7(5-9-10-11)8(12)6-13-2/h3,5H,1,4,6H2,2H3
• InChI Key： DWLQAHXIUGGQGB-UHFFFAOYSA-N
• SMILES： O(C)CC(C1=CN=NN1CC=C)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų

Additional information on 2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 2137614-77-6 and Product Name: 2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one

2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one, identified by its CAS number 2137614-77-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a triazole ring fused with an allyl group and an acetone moiety, making it a versatile scaffold for medicinal chemistry applications. The structural features of this molecule not only contribute to its unique chemical properties but also open up diverse possibilities for its utilization in drug discovery and development.

The triazole moiety in this compound is particularly noteworthy due to its prevalence in biologically active molecules. Triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a prop-2-enyl group (allyl group) enhances the compound's reactivity, allowing for further functionalization and the exploration of novel pharmacophores. This structural motif is often employed in the design of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways.

The acetone group present in the molecule serves as a reactive site for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities. This feature makes 2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one a valuable intermediate in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, facilitating its integration into preclinical and clinical research programs.

In the realm of pharmaceutical research, the demand for innovative molecular architectures has led to the exploration of heterocyclic compounds like triazoles. These heterocycles are known for their ability to modulate biological processes by interacting with specific targets at the molecular level. The methoxy group in the compound's structure may play a role in influencing its solubility, metabolic stability, and overall pharmacokinetic profile, which are crucial factors in drug development.

Recent studies have highlighted the potential of triazole-containing compounds as scaffolds for developing drugs against emerging infectious diseases and chronic conditions. The structural versatility of these molecules allows chemists to fine-tune their properties for optimal interaction with biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with inflammation and oxidative stress, which are implicated in various pathological conditions.

The allyl group within the molecule is another key feature that contributes to its reactivity and functionalization potential. Allylic positions are often sites of interest in medicinal chemistry due to their ability to participate in various chemical transformations, including cross-coupling reactions that are widely used in drug synthesis. This reactivity enables the creation of diverse analogs with enhanced biological activity or improved pharmacological profiles.

The synthesis of 2-methoxy-1-[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-one involves multi-step organic transformations that showcase modern synthetic techniques such as transition-metal-catalyzed reactions and palladium-mediated coupling processes. These methods have revolutionized the way complex molecules are constructed, allowing for higher yields and purities compared to traditional synthetic routes. The efficiency of these processes is essential for large-scale production and commercialization of pharmaceutical intermediates.

In conclusion, 2-methoxy-1-[1-(prop-2-enyl)-1H-1,2,3-triazol-5-yl]ethan-1-one (CAS No. 2137614-77-6) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features—comprising a triazole ring, an allyl group, an acetone moiety, and a methoxy group—endow it with significant potential for medicinal chemistry applications. The ongoing research into this compound underscores its importance as a building block for novel therapeutic agents targeting various diseases.